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Compound of Interest

Compound Name: 1,3,3-Trimethylcyclopropene

Cat. No.: B15402495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3,3-Trimethylcyclopropene is a highly strained, cyclic organic compound with the molecular

formula C₆H₁₀. Its unique structural features, particularly the presence of a three-membered

ring containing a double bond, make it a molecule of significant interest in theoretical and

synthetic chemistry. This technical guide provides a comprehensive overview of the known

physical and chemical properties of 1,3,3-trimethylcyclopropene, with a focus on

experimental and theoretical data relevant to research and development.

Chemical Identity
A clear identification of 1,3,3-trimethylcyclopropene is crucial for accurate data retrieval and

experimental design.
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Identifier Value

IUPAC Name 1,3,3-Trimethylcyclopropene

CAS Number 3664-56-0

Molecular Formula C₆H₁₀

Molecular Weight 82.14 g/mol

Canonical SMILES CC1=C(C1(C)C)

InChI InChI=1S/C6H10/c1-5-4-6(5,2)3/h4H,1-3H3

Physical Properties
Experimental data on the physical properties of 1,3,3-trimethylcyclopropene is limited in

publicly accessible literature. The National Institute of Standards and Technology (NIST)

WebBook indicates the availability of phase change data; however, specific values for boiling

point and melting point are not readily available.[1][2][3] Commercial suppliers often list these

properties as "Not Available."[2] For context, the related isomer, 1,1,2-trimethylcyclopropane,

has a reported boiling point of 56 °C and a melting point of -138 °C.[4] Another isomer, 1,2,3-

trimethylcyclopropane, has a reported boiling point of 66 °C at 760 mmHg and a density of

0.743 g/cm³.[5] It is important to note that these values are for different isomers and should not

be used as substitutes for the physical properties of 1,3,3-trimethylcyclopropene.

Property Value Source

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Spectroscopic Data
Detailed experimental spectroscopic data for 1,3,3-trimethylcyclopropene is not widely

available in the searched literature. The NIST WebBook indicates the availability of a mass

spectrum for this compound.[1][3] However, experimental ¹H NMR, ¹³C NMR, and IR spectra for
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this specific molecule could not be located in the performed searches. For reference, general

characteristics of cyclopropane ring systems in various spectroscopic techniques are described

in the experimental protocols section.

Chemical Properties and Reactivity
The high ring strain of the cyclopropene moiety dominates the chemical reactivity of 1,3,3-
trimethylcyclopropene, making it susceptible to ring-opening reactions. A significant area of

study for this molecule is its photochemical isomerization.

Photochemical Isomerization
Theoretical studies have elucidated the reaction pathway for the photochemical isomerization

of 1,3,3-trimethylcyclopropene.[6] This process involves the transformation of the reactant

into various photoproducts through a series of intermediates and transition states upon

exposure to light.

The proposed preferred reaction route is as follows:

Reactant → Franck-Condon Region → Local Minimum → Transition State → Conical

Intersection → Local Intermediate → Transition State → Photoproduct[6]

This complex pathway highlights the intricate electronic and geometric changes the molecule

undergoes upon photoexcitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15402495?utm_src=pdf-body-img
https://www.benchchem.com/product/b15402495?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15402495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 1,3,3-Trimethylcyclopropene [webbook.nist.gov]

2. 1,3,3-Trimethylcyclopropene | CAS#:3664-56-0 | Chemsrc [chemsrc.com]

3. 1,3,3-Trimethylcyclopropene [webbook.nist.gov]

4. 1,1,2-trimethylcyclopropane [stenutz.eu]

5. Page loading... [wap.guidechem.com]

6. Photoisomerization Reactions of Cyclopropene and 1,3,3-Trimethylcyclopropene: A
Theoretical Study - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide: Physical Properties of 1,3,3-
Trimethylcyclopropene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15402495#physical-properties-of-cyclopropene-1-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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